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Compound of Interest

Compound Name: Fmoc-Glu(OcHx)-OH

Cat. No.: B613425

CAS Number: 150047-85-1

This technical guide provides a comprehensive overview of Fmoc-L-glutamic acid y-cyclohexyl
ester, a critical building block for researchers, scientists, and drug development professionals.
This document details its physicochemical properties, synthesis, and applications in solid-
phase peptide synthesis (SPPS), with a focus on its role in developing novel peptide-based
therapeutics.

Introduction

Fmoc-L-glutamic acid y-cyclohexyl ester, also known as Fmoc-L-Glu(OChx)-OH, is a derivative
of the amino acid L-glutamic acid. It is strategically modified with two key chemical moieties: a
base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group protecting the a-amino group and a
cyclohexyl ester protecting the y-carboxyl group of the side chain. This unique combination of
protecting groups makes it an invaluable reagent in Fmoc-based solid-phase peptide synthesis
(SPPS).[1]

The incorporation of the cyclohexyl ester at the y-position offers a significant advantage in
peptide drug design by increasing the lipophilicity of the resulting peptide. This enhanced
lipophilicity can lead to improved solubility in organic solvents used during synthesis and can
positively influence the pharmacokinetic profile of the final peptide, potentially leading to better
absorption, distribution, metabolism, and excretion (ADME) properties, including improved
bioavailability.[1]
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Physicochemical Properties

A summary of the key physicochemical properties of Fmoc-L-glutamic acid y-cyclohexyl ester is
presented in the table below. This data is essential for its proper handling, storage, and
application in experimental settings.

Property Value

CAS Number 150047-85-1
Molecular Formula C26H29NOe
Molecular Weight 451.5 g/mol
Appearance White powder
Purity (HPLC) = 98%
Melting Point 84 -87°C
Storage Conditions 0-8°C

Synthesis Methodology

While a detailed, peer-reviewed synthesis protocol specifically for Fmoc-L-glutamic acid y-
cyclohexyl ester is not readily available in the public domain, a general synthetic strategy can
be inferred from standard organic chemistry principles and protocols for similar compounds.
The synthesis would logically proceed through two main steps: the selective esterification of
the y-carboxyl group of L-glutamic acid with cyclohexanol, followed by the protection of the a-
amino group with an Fmoc reagent.

A plausible synthetic workflow is illustrated below:
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Step 1: Selective y-Esterification

(L-GlutamicAcid) (CyclohexanoD

Esterification Reaction
(e.g., DCC/DMAP or other coupling agents)

Step 2: N-terminal Fmoc Protection

L-Glutamic acid Fmoc Reagent
y-cyclohexyl ester (e.g., Fmoc-OSu or Fmoc-Cl)

Fmoc Protection Reaction

Fmoc-L-glutamic acid
y-cyclohexyl ester
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Resin with N-terminal
Fmoc-protected peptide

Fmoc Deprotection
(20% Piperidine in DMF)

Washing
(DMF, DCM)

Amino Acid Coupling
(Fmoc-L-Glu(OChx)-OH, Coupling Reagent, DIEA in DMF)

Washing
(DMF, DCM)

Resin with elongated peptide
(ready for next cycle or final cleavage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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